(1,1-Dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(3-(methylthio)phenyl)methanone
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Description
(1,1-Dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(3-(methylthio)phenyl)methanone is a useful research compound. Its molecular formula is C17H19NO3S3 and its molecular weight is 381.52. The purity is usually 95%.
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Scientific Research Applications
Material Science and Pharmaceuticals
Thiophene and its derivatives are crucial in material science and pharmaceuticals due to their wide spectrum of biological activities and applications in electronic devices. For instance, substituted thiophenes exhibit antibacterial, antifungal, antioxidant, antiviral, and antiproliferative properties, among others. These compounds are also utilized in organic field-effect transistors, organic light-emitting transistors (OLETs), chemical sensors, and solar cells due to their excellent electronic properties (Nagaraju et al., 2018).
Organic Synthesis and Chemical Biology
The novel synthesis and characterization of thiophene and thiazole derivatives have been reported, highlighting their potential in various biological applications. For example, density functional theory (DFT) calculations and molecular docking studies have been conducted on thiophene derivatives to understand their antibacterial activity, demonstrating the versatility of these compounds in drug design and discovery (Shahana & Yardily, 2020).
Antioxidant and Cytoprotective Activities
The synthesis and evaluation of the antioxidant properties of thiophene derivatives reveal significant potential in combating oxidative stress. For example, compounds with specific substitutions on the phenyl ring have shown cytoprotective activities against H_2O_2-induced injury in human umbilical vein endothelial cells (HUVECs), indicating their potential therapeutic applications in oxidative stress-related diseases (Lian, 2014).
Properties
IUPAC Name |
(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-(3-methylsulfanylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S3/c1-22-14-5-2-4-13(12-14)17(19)18-8-7-16(15-6-3-10-23-15)24(20,21)11-9-18/h2-6,10,12,16H,7-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUXHAHJHWIGPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.